Cas no 1823306-37-1 (1-(1-Azidoethyl)-2-fluorobenzene)

1-(1-Azidoethyl)-2-fluorobenzene is a fluorinated aromatic compound featuring an azidoethyl functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of both the azide and fluorine substituents enhances its reactivity, enabling applications in click chemistry, bioconjugation, and the development of fluorinated pharmaceuticals. The electron-withdrawing fluorine atom influences the compound’s electronic properties, while the azido group facilitates cycloaddition reactions, such as with alkynes, to form triazole derivatives. This compound is particularly valuable for researchers seeking to incorporate fluorinated motifs into complex molecules, offering precise control over molecular design and functionalization. Its stability under controlled conditions ensures reliable handling in synthetic workflows.
1-(1-Azidoethyl)-2-fluorobenzene structure
1823306-37-1 structure
Product Name:1-(1-Azidoethyl)-2-fluorobenzene
CAS No:1823306-37-1
MF:C8H8FN3
MW:165.167624473572
MDL:MFCD30072117
CID:5220896
PubChem ID:126970868
Update Time:2025-06-14

1-(1-Azidoethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Azidoethyl)-2-fluorobenzene
    • MDL: MFCD30072117
    • Inchi: 1S/C8H8FN3/c1-6(11-12-10)7-4-2-3-5-8(7)9/h2-6H,1H3
    • InChI Key: UMHJOJOBAPSJOU-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1F)(C)N=[N+]=[N-]

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1-(1-Azidoethyl)-2-fluorobenzene Related Literature

Additional information on 1-(1-Azidoethyl)-2-fluorobenzene

Comprehensive Overview of 1-(1-Azidoethyl)-2-fluorobenzene (CAS No. 1823306-37-1): Properties, Applications, and Innovations

1-(1-Azidoethyl)-2-fluorobenzene (CAS No. 1823306-37-1) is a fluorinated aromatic compound featuring an azidoethyl functional group, which has garnered significant attention in pharmaceutical and material science research. This compound's unique structure, combining a fluorobenzene core with a reactive azide moiety, makes it a versatile intermediate for click chemistry applications, drug discovery, and polymer modification. Its molecular formula, C8H8FN3, and precise molecular weight (165.17 g/mol) are critical for synthetic chemists designing targeted molecular architectures.

The growing demand for fluorinated compounds in medicinal chemistry, particularly in the development of PET imaging agents and bioactive molecules, has elevated the relevance of 1-(1-Azidoethyl)-2-fluorobenzene. Researchers frequently search for "azide-fluorobenzene derivatives" or "click chemistry reagents" to explore its potential in bioconjugation and ligand design. Recent studies highlight its utility in synthesizing triazole-linked therapeutics, a hotspot in oncology and neurology research due to their enhanced metabolic stability.

From a synthetic perspective, the azido group in this compound enables efficient Huisgen cycloaddition reactions with alkynes, a cornerstone of modern modular synthesis. This property aligns with the industry's shift toward green chemistry, as it reduces waste generation compared to traditional coupling methods. Analysts note rising Google Trends queries for "safe handling of azides" and "fluorobenzene applications 2024," reflecting user interest in both safety protocols and cutting-edge uses.

In material science, CAS 1823306-37-1 serves as a precursor for surface-functionalized polymers used in sensors and coatings. Its fluorine atom imparts hydrophobicity and chemical resistance, while the azide allows covalent bonding to nanoparticles—a technique explored in "smart material" forums. Patent databases reveal its incorporation in OLED materials, addressing the demand for energy-efficient displays.

Quality control of 1-(1-Azidoethyl)-2-fluorobenzene requires rigorous HPLC and NMR validation, as purity impacts downstream reactions. Suppliers emphasizing "high-purity azide compounds" dominate search engine results, underscoring market priorities. Storage recommendations (-20°C under inert gas) and stability data are frequently cited in technical FAQs, bridging academic and industrial needs.

Future directions include exploiting its photoreactive properties for bioorthogonal labeling—a trending topic in proteomics research. As AI-driven drug discovery accelerates, compounds like this gain traction for their scaffold diversity and combinatorial library potential, making CAS 1823306-37-1 a strategic asset for R&D portfolios.

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